4-(4-Methoxyphenyl)-5-[2-(4-methoxyphenyl)diazenyl]-2-(2-pyridinyl)pyrimidine

• IUPAC Name: (4-methoxyphenyl)-[4-(4-methoxyphenyl)-2-pyridin-2-ylpyrimidin-5-yl]diazene
• InChI: InChI=1S/C23H19N5O2/c1-29-18-10-6-16(7-11-18)22-21(28-27-17-8-12-19(30-2)13-9-17)15-25-23(26-22)20-5-3-4-14-24-20/h3-15H,1-2H3
• InChI Key: UPDYJFNQOWJGHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NC=C2N=NC3=CC=C(C=C3)OC)C4=CC=CC=N4
• Molecular Formula: C23H19N5O2
• Molecular Weight: 397.4 g/mol

Description

4-(4-Methoxyphenyl)-5-[2-(4-methoxyphenyl)diazenyl]-2-(2-pyridinyl)pyrimidine, also known as MDP-2-P, is a synthetic compound that has gained significant attention in the scientific community due to its various potential applications. MDP-2-P is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

Antiviral Activity

Compounds related to pyrimidine derivatives have been investigated for their antiviral properties. Notably, certain 2,4-diaminopyrimidine derivatives have shown marked inhibitory activity against retrovirus replication in cell culture, emphasizing their potential in antiretroviral therapy (Hocková et al., 2003).

Chemical Reactivity and Synthesis

The chemical reactivity of pyrimidine derivatives enables the synthesis of novel compounds with potential applications in various scientific fields. For instance, the structural and electronic properties of thiopyrimidine derivatives have been explored, revealing their significance in medicine and nonlinear optics (NLO) fields due to promising applications (Hussain et al., 2020).

Corrosion Inhibition

Pyrimidine derivatives have also been evaluated as corrosion inhibitors, showing effectiveness in protecting metals in aggressive environments. This highlights their potential in industrial applications for the prevention of metal corrosion (Yadav et al., 2015).

Anticancer Activity

The synthesis of novel pyrimidine derivatives and their evaluation as anticancer agents represent another significant application. Certain derivatives have been screened for their anti-inflammatory and anti-cancer activity, showcasing the therapeutic potential of pyrimidine-based compounds in oncology (Tiwari et al., 2016).

Material Science

In the context of material science, the synthesis and investigation of pyrimidine derivatives have contributed to the development of novel materials with specific properties, such as liquid crystal behavior or unique optical characteristics, further expanding the utility of these compounds beyond medicinal chemistry (Mikhaleva, 2003).